![molecular formula C19H25FN2O3 B2953130 tert-Butyl (1R*,4R*)-4-(5-fluoro-1-oxoisoindolin-2-yl)cyclohexylcarbamate CAS No. 1707367-80-3](/img/structure/B2953130.png)
tert-Butyl (1R*,4R*)-4-(5-fluoro-1-oxoisoindolin-2-yl)cyclohexylcarbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Tert-Butyl (1R*,4R*)-4-(5-fluoro-1-oxoisoindolin-2-yl)cyclohexylcarbamate, also known as FIPI, is a small molecule inhibitor of phospholipase D (PLD). PLD is an enzyme that catalyzes the hydrolysis of phosphatidylcholine to generate phosphatidic acid, a lipid second messenger that is involved in various cellular processes. FIPI has been shown to be a potent and selective inhibitor of PLD, and has been used in various scientific research applications.
Scientific Research Applications
Enantioselective Synthesis
The compound tert-Butyl (1R*,4R*)-4-(5-fluoro-1-oxoisoindolin-2-yl)cyclohexylcarbamate has applications in the field of enantioselective synthesis. For instance, a study describes the enantioselective synthesis of benzyl (1S,2R,4R)-4-(tert-butoxycarbonylamino)-2-(hydroxymethyl)cyclohexylcarbamate, an intermediate for potent CCR2 antagonists, using iodolactamization as a key step (Campbell et al., 2009).
Click Chemistry in Amino Acid Derivatives
Another application is in the development of amino acid derivatives through click chemistry. A study demonstrates the selective alkylation of a novel tert-butyl 2-(1-oxoisoindolin-2-yl)acetate derivative, leading to a range of N-isoindolinyl-1,2,3-triazolylalanine derivatives (Patil & Luzzio, 2017).
Intermediate in Biologically Active Compounds
This compound also serves as an important intermediate in the synthesis of biologically active compounds. A study outlines a rapid synthetic method for an analogous compound used in the production of omisertinib, a medication (Zhao et al., 2017).
Factor Xa Inhibitors
Additionally, it has been used in the synthesis of stereoisomers as key intermediates for Factor Xa inhibitors, highlighting its significance in medicinal chemistry (Wang et al., 2017).
Fluorescent Sensory Materials
In materials science, derivatives of this compound have been employed to create strong blue emissive nanofibers. These materials are used for detecting volatile acid vapors, showcasing its utility in sensor technology (Sun et al., 2015).
Physicochemical and Pharmacokinetic Properties
The tert-butyl group, a common motif in the compound's structure, has been evaluated for its effects on physicochemical and pharmacokinetic properties of various drugs (Westphal et al., 2015).
Enantioselective Synthesis of Carbocyclic Analogues
The compound also finds application in the enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides, crucial for research in nucleic acids (Ober et al., 2004).
Whole Cell Biosynthesis
In biotechnology, a tert-butyl derivative has been used in the whole cell biosynthesis of key intermediates for statin drugs, highlighting its relevance in pharmaceutical manufacturing (Liu et al., 2018).
properties
IUPAC Name |
tert-butyl N-[4-(6-fluoro-3-oxo-1H-isoindol-2-yl)cyclohexyl]carbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25FN2O3/c1-19(2,3)25-18(24)21-14-5-7-15(8-6-14)22-11-12-10-13(20)4-9-16(12)17(22)23/h4,9-10,14-15H,5-8,11H2,1-3H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYBLZALMKJNANM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CCC(CC1)N2CC3=C(C2=O)C=CC(=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.